Hydroxide
Hydroxide
Hydroxide, also known as hydroxy or hydroxide ion, belongs to the class of inorganic compounds known as non-metal hydroxides. These are inorganic non-metallic compounds containing the hydroxide group as its largest oxoanion. Within the cell, hydroxide is primarily located in the cytoplasm and mitochondria. Hydroxide exists in all eukaryotes, ranging from yeast to humans.
Hydroxide is an oxygen hydride. It has a role as a mouse metabolite. It is a conjugate base of a water.
Hydroxide is an oxygen hydride. It has a role as a mouse metabolite. It is a conjugate base of a water.
Brand Name:
Vulcanchem
CAS No.:
14280-30-9
VCID:
VC0080062
InChI:
InChI=1S/H2O/h1H2/p-1
SMILES:
[OH-]
Molecular Formula:
OH(−)
HO-
HO-
Molecular Weight:
17.007 g/mol
Hydroxide
CAS No.: 14280-30-9
Main Products
VCID: VC0080062
Molecular Formula: OH(−)
HO-
Molecular Weight: 17.007 g/mol
| CAS No. | 14280-30-9 |
|---|---|
| Product Name | Hydroxide |
| Molecular Formula | OH(−) HO- |
| Molecular Weight | 17.007 g/mol |
| IUPAC Name | hydroxide |
| Standard InChI | InChI=1S/H2O/h1H2/p-1 |
| Standard InChIKey | XLYOFNOQVPJJNP-UHFFFAOYSA-M |
| SMILES | [OH-] |
| Canonical SMILES | [OH-] |
| Physical Description | Solid |
| Description | Hydroxide, also known as hydroxy or hydroxide ion, belongs to the class of inorganic compounds known as non-metal hydroxides. These are inorganic non-metallic compounds containing the hydroxide group as its largest oxoanion. Within the cell, hydroxide is primarily located in the cytoplasm and mitochondria. Hydroxide exists in all eukaryotes, ranging from yeast to humans. Hydroxide is an oxygen hydride. It has a role as a mouse metabolite. It is a conjugate base of a water. |
| Synonyms | hydroxide hydroxide ion hydroxyl ion OH- |
| PubChem Compound | 961 |
| Last Modified | Nov 11 2021 |
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